Cas no 2639425-66-2 (1-[(Benzyloxy)carbonyl]-4,6-dimethylpiperidine-3-carboxylic acid)

• Product Name: 1-[(Benzyloxy)carbonyl]-4,6-dimethylpiperidine-3-carboxylic acid
• CAS No: 2639425-66-2
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 6310696
• PubChem ID: 165904095
• Update Time: 2025-06-13

1-[(Benzyloxy)carbonyl]-4,6-dimethylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7166509
• 2639425-66-2
• 1-[(benzyloxy)carbonyl]-4,6-dimethylpiperidine-3-carboxylic acid
• 1-[(Benzyloxy)carbonyl]-4,6-dimethylpiperidine-3-carboxylic acid

• Inchi： 1S/C16H21NO4/c1-11-8-12(2)17(9-14(11)15(18)19)16(20)21-10-13-6-4-3-5-7-13/h3-7,11-12,14H,8-10H2,1-2H3,(H,18,19)
• InChI Key： YSAFYEJFNXJBQQ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC(C(=O)O)C(C)CC1C)=O

Computed Properties

• Exact Mass: 291.14705815g/mol
• Monoisotopic Mass: 291.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-[(Benzyloxy)carbonyl]-4,6-dimethylpiperidine-3-carboxylic acid

1-[(Benzyloxy)carbonyl]-4,6-dimethylpiperidine-3-carboxylic acid (CAS No. 2639425-66-2): An Overview of Its Structure, Synthesis, and Applications

1-[(Benzyloxy)carbonyl]-4,6-dimethylpiperidine-3-carboxylic acid (CAS No. 2639425-66-2) is a versatile compound with a unique chemical structure that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its benzyloxycarbonyl (Cbz) protecting group, which is commonly used to protect the amino group in peptide synthesis, and its 4,6-dimethylpiperidine-3-carboxylic acid backbone, which provides a rich platform for further functionalization and derivatization.

The chemical structure of 1-[(Benzyloxy)carbonyl]-4,6-dimethylpiperidine-3-carboxylic acid can be represented as follows:

Cbz-CH(CH3)2-CH2-COOH

This structure highlights the presence of the Cbz protecting group attached to the nitrogen atom of the piperidine ring, and the carboxylic acid group at the 3-position of the piperidine ring. The two methyl groups at the 4 and 6 positions provide additional steric hindrance and electronic effects that influence the compound's reactivity and stability.

The synthesis of 1-[(Benzyloxy)carbonyl]-4,6-dimethylpiperidine-3-carboxylic acid typically involves several steps. One common approach is to start with a suitably substituted piperidine derivative and introduce the Cbz protecting group through a reaction with benzyl chloroformate. The carboxylic acid group can then be introduced via a carboxylation or esterification reaction followed by hydrolysis. Recent advancements in catalytic methods have also enabled more efficient and environmentally friendly syntheses of this compound.

In terms of its applications, 1-[(Benzyloxy)carbonyl]-4,6-dimethylpiperidine-3-carboxylic acid has shown promise in various areas. In medicinal chemistry, it serves as a valuable intermediate in the synthesis of bioactive compounds and pharmaceuticals. The Cbz protecting group can be selectively removed under mild conditions, allowing for further functionalization of the amino group without affecting other functional groups in the molecule. This property makes it particularly useful in the development of peptides and peptidomimetics.

In materials science, 1-[(Benzyloxy)carbonyl)-4,6-dimethylpiperidine-3-carboxylic acid has been explored for its potential in polymer chemistry. The carboxylic acid group can participate in polymerization reactions to form functionalized polymers with tailored properties. These polymers have applications in drug delivery systems, coatings, and other advanced materials.

The stability and reactivity of 1-[(Benzyloxy)carbonyl)-4,6-dimethylpiperidine-3-carboxylic acid have been extensively studied. It is generally stable under standard laboratory conditions but can undergo selective transformations under specific reaction conditions. For example, treatment with hydrogen gas in the presence of a palladium catalyst can remove the Cbz protecting group to yield the free amine. This selective deprotection is crucial for many synthetic sequences where controlled release of functional groups is required.

In addition to its synthetic utility, recent research has focused on understanding the biological activity of derivatives of 1-[(Benzyloxy)carbonyl)-4,6-dimethylpiperidine-3-carboxylic acid. Studies have shown that certain derivatives exhibit potent inhibitory activity against specific enzymes involved in disease pathways. For instance, one derivative was found to inhibit a key enzyme in cancer cell proliferation, making it a potential lead compound for drug development.

The environmental impact of synthesizing and using 1-[(Benzyloxy)carbonyl)-4,6-dimethylpiperidine-3-carboxylic acid has also been considered. Green chemistry principles are increasingly being applied to minimize waste generation and improve sustainability in chemical processes. Novel catalysts and solvents have been developed to enhance the efficiency and reduce the environmental footprint of its synthesis.

In conclusion, 1-[(Benzyloxy)carbonyl)-4,6-dimethylpiperidine-3-carboxylic acid (CAS No. 2639425-66-2) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structure and properties make it an important building block for developing new materials and pharmaceuticals. Ongoing research continues to uncover new uses and improvements in its synthesis and application.